Ethyl 4-(2-((4-isopropylphenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-methylphenyl)-6-oxo-4-[2-oxo-2-(4-propan-2-ylanilino)ethoxy]pyridazine-3-carboxylate
• InChI: InChI=1S/C25H27N3O5/c1-5-32-25(31)24-21(14-23(30)28(27-24)20-12-6-17(4)7-13-20)33-15-22(29)26-19-10-8-18(9-11-19)16(2)3/h6-14,16H,5,15H2,1-4H3,(H,26,29)
• InChI Key: MBNALCYAJMBSPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=C(C=C2)C(C)C)C3=CC=C(C=C3)C
• Molecular Formula: C25H27N3O5
• Molecular Weight: 449.5 g/mol

Description

Ethyl 4-(2-((4-isopropylphenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C25H27N3O5 and its molecular weight is 449.507. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(2-((4-isopropylphenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(2-((4-isopropylphenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Novel Synthesis Approaches: Research has developed multiple synthetic routes to create pyrazole, pyridazine, and pyran derivatives, showcasing the versatility of such compounds in organic synthesis. For instance, the four-component synthesis of ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates highlights a method for creating a variety of structurally related compounds (Gein, Zamaraeva, & Slepukhin, 2014).
• Chemical Reactivity and Transformations: Studies have explored the reactivity of compounds in the presence of hydrazine hydrate and other reagents, leading to the formation of novel heterocyclic compounds. This research underlines the potential of using ethyl carboxylate derivatives as building blocks in the synthesis of complex organic molecules (Awad, Abdel-rahman, & Bakhite, 1991; Voievudskyi et al., 2016).

Potential Medicinal Chemistry Applications

• Antimicrobial Agent Synthesis: Research into the synthesis of new quinazolines as potential antimicrobial agents presents a related avenue for the application of ethyl carboxylate derivatives in medicinal chemistry. The study demonstrates the compound's reactivity with hydrazine hydrate, resulting in products with potential biological activity (Desai, Shihora, & Moradia, 2007).
• Corrosion Inhibitors: While not directly related to drug development, the synthesis and characterization of pyran derivatives as corrosion inhibitors illustrate the industrial application potential of structurally related compounds. These findings could inform the development of drug-like molecules with specific functional groups (Dohare et al., 2017).